Didehydrofalcarinol

• CAS RN: 110927-49-6
• Molecular Formula: C17H20O
• Molecular Weight: 240.34 g/mol
• IUPAC Name: (3R,9Z,11Z)-heptadeca-1,9,11,16-tetraen-4,6-diyn-3-ol
• InChI: InChI=1S/C17H20O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(18)4-2/h3-4,8-11,17-18H,1-2,5-7,12H2/b9-8-,11-10-/t17-/m1/s1
• InChI Key: ADKVNLJOJPLERM-GMBPKHMRSA-N
• Isomeric SMILES: C=CCCC/C=C\C=C/CC#CC#C[C@@H](C=C)O
• SMILES: C=CCCCC=CC=CCC#CC#CC(C=C)O
• synonyms: didehydrofalcarinol

Description

Didehydrofalcarinol (DDF) is a natural compound found in various plants, including carrots and parsley. It belongs to the class of polyacetylenes, which are known for their potential health benefits. DDF has gained significant attention in the scientific community due to its promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. In

Scientific Research Applications

• Contact Dermatitis and Allergic Reactions : Didehydrofalcarinol, along with falcarinol, is identified as a cause of allergic and irritant contact dermatitis from common ivy (Hedera helix L.). These compounds are powerful irritants and moderate sensitizers, causing strong reactions even at low concentrations (Hausen et al., 1987).

• Leishmanicidal Activity : Didehydrofalcarinol isolated from Tridax procumbens shows significant in vitro activity against both promastigotes and intracellular amastigotes of Leishmania mexicana, a causative agent of cutaneous leishmaniasis. Its effect is notable as it doesn't involve the activation of nitric oxide in stimulated macrophages (Martín-Quintal et al., 2009).

• Seasonal Variation in Concentration : A study on Tridax procumbens indicated significant seasonal variation in the content of didehydrofalcarinol, with its highest level in the plant's roots during the rainy season and lowest during drought. This highlights the importance of seasonal factors in the biosynthesis of active metabolites like didehydrofalcarinol (Larqué-García et al., 2020).

• Supercritical CO2 Extraction Efficiency : Research on the efficiency of supercritical fluid extraction (SFE) to obtain extracts of Tridax procumbens roots and its active metabolite, didehydrofalcarinol, found that SFE is a viable method for achieving high yield in a complex matrix (Larqué-García et al., 2020).

• In vitro Antileishmanial Activity : Didehydrofalcarinol from Tridax procumbens demonstrated pronounced activity against Leishmania mexicana in vitro, with no adverse effects on mammalian cells. This indicates its potential as a safe antileishmanial agent (Martín-Quintal et al., 2009).